Cas no 2228196-16-3 (tert-butyl 3-1-(1-aminoethyl)cyclopropylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-1-(1-aminoethyl)cyclopropylazetidine-1-carboxylate
• CAS No: 2228196-16-3
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6165940
• PubChem ID: 165829175
• Update Time: 2025-05-19

tert-butyl 3-1-(1-aminoethyl)cyclopropylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-(1-aminoethyl)cyclopropylazetidine-1-carboxylate
• EN300-1894358
• tert-butyl 3-[1-(1-aminoethyl)cyclopropyl]azetidine-1-carboxylate
• 2228196-16-3

• Inchi： 1S/C13H24N2O2/c1-9(14)13(5-6-13)10-7-15(8-10)11(16)17-12(2,3)4/h9-10H,5-8,14H2,1-4H3
• InChI Key： KOGIKVPAOYYXSN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)C1(C(C)N)CC1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-1-(1-aminoethyl)cyclopropylazetidine-1-carboxylate

tert-butyl 3-1-(1-aminoethyl)cyclopropylazetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-1-(1-aminoethyl)cyclopropylazetidine-1-carboxylate (CAS No. 2228196-16-3) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring, an azetidine moiety, and a tert-butyl ester group. The presence of the aminoethyl group further enhances its functional versatility, making it a valuable compound in research and development.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their ability to induce strain-induced reactivity and unique pharmacokinetic properties. The azetidine ring, a four-membered cyclic amine, adds rigidity to the molecule, potentially influencing its bioavailability and target binding affinity. The tert-butyl ester group serves as a protecting group for the carboxylic acid moiety, which can be cleaved under specific conditions to yield the corresponding acid—a common strategy in medicinal chemistry for optimizing drug candidates.

One of the most intriguing aspects of this compound is its potential as a building block in the synthesis of bioactive molecules. Researchers have explored its use in constructing peptide-like structures and mimetics, leveraging the aminoethyl group for hydrogen bonding interactions. The cyclopropane ring, known for its high ring strain, has been implicated in enhancing the reactivity of the molecule in certain reactions, such as cyclopropanation and ring-opening processes.

From a synthetic perspective, the preparation of tert-butyl 3-1-(1-aminoethyl)cyclopropylazetidine-1-carboxylate involves multi-step reactions that highlight modern organic synthesis techniques. The construction of the azetidine ring typically requires careful control over stereochemistry and reaction conditions to ensure high yields and purity. The introduction of the aminoethyl group is often achieved through alkylation or coupling reactions, depending on the specific synthetic pathway employed.

In terms of applications, this compound has shown promise in fields such as drug delivery systems and bioconjugation chemistry. Its ability to act as a linker or spacer in macromolecular assemblies makes it a valuable tool for creating targeted drug delivery vehicles. Additionally, the compound's stability under physiological conditions suggests its potential use in diagnostic agents or imaging probes.

Recent advancements in computational chemistry have enabled researchers to model the behavior of tert-butyl 3-1-(1-aminoethyl)cyclopropylazetidine-1-carboxylate at atomic resolution. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets, aiding in the design of more effective drug candidates. Furthermore, spectroscopic studies have elucidated the electronic properties of this compound, shedding light on its reactivity and stability under various environmental conditions.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties and applications. As research continues to uncover new functionalities and uses for tert-butyl 3-1-(1-aminoethyl)cyclopropylazetidine-1-carboxylate, it is poised to play an increasingly important role in advancing chemical science and technology.